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Compound of Interest

Compound Name: 5-Chlorohexanoyl chloride

Cat. No.: B601574 Get Quote

Globally Harmonized System (GHS)
Classification
The GHS provides a standardized framework for communicating the hazards of chemical

products. For 5-Chlorohexanoyl chloride, the classification is driven by its flammability, high

reactivity towards biological tissues, and potential for respiratory irritation.[1]

GHS Data Summary
The hazard profile of 5-Chlorohexanoyl chloride has been established through notifications to

the ECHA C&L Inventory.[1] The comprehensive classification is summarized below.

GHS Element Classification Code Description

Pictograms Corrosive, Irritant

Signal Word Danger - -

Hazard Class Flammable Liquids Category 4 H227

Skin

Corrosion/Irritation
Category 1B H314

Specific Target Organ

Toxicity
Category 3 H335
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GHS Hazard Profile Diagram
The following diagram illustrates the relationship between the compound and its primary GHS

hazard classifications.
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Caption: GHS hazard profile for 5-Chlorohexanoyl chloride.

Toxicological Profile and Mechanistic Hazards
The hazards of 5-Chlorohexanoyl chloride are a direct consequence of its chemical structure.

Understanding the mechanism of its toxicity is crucial for appreciating the necessity of the

prescribed safety protocols.

Severe Corrosivity (H314): The acyl chloride functional group (-COCl) is highly susceptible to

nucleophilic attack by water. Upon contact with moisture, such as that present on the skin, in

the eyes, or within the respiratory tract, it undergoes rapid hydrolysis. This reaction produces

hydrochloric acid (HCl) as a byproduct, a strong and corrosive acid that causes immediate

and severe chemical burns. This mechanism is responsible for its classification as a

Category 1B corrosive substance, capable of causing irreversible damage.[1][3]

Respiratory Irritation (H335): Inhalation of vapors or aerosols can cause irritation to the

respiratory tract.[1] The hydrolysis reaction within the moist environment of the lungs
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releases HCl, leading to irritation, coughing, and potentially more severe damage with

significant exposure.

Combustibility (H227): 5-Chlorohexanoyl chloride is a combustible liquid, meaning it can

ignite when exposed to an ignition source at elevated temperatures.[1] While not as easily

ignited as flammable liquids in lower categories, this property requires stringent control of

heat sources during handling and storage.

Experimental Protocols: Safe Handling and Storage
A self-validating system of safety requires strict adherence to protocols designed to mitigate all

identified risks. The following workflow is mandatory for all personnel handling 5-
Chlorohexanoyl chloride.

Mandatory Personal Protective Equipment (PPE)
Due to the severe corrosive nature of the compound, a comprehensive PPE ensemble is

required:

Eye/Face Protection: Chemical safety goggles and a full-face shield.

Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton™). A

double-gloving approach (e.g., nitrile inner, neoprene outer) is recommended.

Skin and Body Protection: A flame-retardant lab coat, worn over long-sleeved clothing and

long pants. An impervious chemical-resistant apron is also required. Ensure closed-toe

shoes are worn.

Respiratory Protection: All handling of open containers must occur within a certified chemical

fume hood. For emergency situations or potential exposure above established limits, a

NIOSH-approved respirator with an appropriate acid gas cartridge is necessary.

Step-by-Step Handling Protocol
Preparation:

Verify that a certified chemical fume hood is operational.
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Ensure an emergency safety shower and eyewash station are unobstructed and have

been recently tested.

Assemble all necessary PPE and verify its integrity.

Prepare a quench solution (e.g., sodium bicarbonate) and appropriate absorbent material

for spill control.

Dispensing:

Handle the primary container under an inert atmosphere (e.g., argon or nitrogen) to

prevent degradation from atmospheric moisture.[2]

Use only spark-proof tools for opening and closing containers.[3]

Carefully transfer the required amount into a secondary, sealed container within the fume

hood.

Keep the primary container tightly sealed when not in use.

Post-Handling:

Thoroughly decontaminate any surfaces that may have come into contact with the

chemical.

Wash hands and any exposed skin thoroughly after removing gloves.

Dispose of contaminated waste and disposable PPE in a designated, sealed hazardous

waste container.

Safe Handling Workflow Diagram
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Caption: Standard operating procedure for handling 5-Chlorohexanoyl chloride.
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Storage Requirements
Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

situations.

Temperature: Store at -20°C for long-term stability.[2]

Atmosphere: Store under an inert gas (e.g., argon or nitrogen) to prevent hydrolysis.[2]

Location: Keep in a dry, cool, and well-ventilated area designated for corrosive and

combustible materials.[1][3]

Incompatibilities: Segregate from water, moisture, strong oxidizing agents, strong bases, and

alcohols.[3][4]

Container: Keep the container tightly closed and clearly labeled.

Emergency and First Aid Procedures
Immediate and appropriate action is vital in the event of an exposure. The precautionary

statements associated with the GHS classification provide clear guidance.[1]
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Exposure Route
Precautionary Statement
Code

First Aid Protocol

Skin Contact P302+P361+P354

Immediately take off all

contaminated clothing.

Immediately rinse with water

for several minutes. Seek

immediate medical attention.

Eye Contact P305+P354+P338

Immediately rinse with water

for several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

Inhalation P304+P340

Remove person to fresh air

and keep comfortable for

breathing. Seek immediate

medical attention.

Ingestion P301+P330+P331

Rinse mouth. Do NOT induce

vomiting. Seek immediate

medical attention.

In Case of Fire:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[3]

Unsuitable Media:DO NOT use water, as it will react violently with the acyl chloride to

produce corrosive and toxic hydrogen chloride gas.[4]

Hazardous Combustion Products: Thermal decomposition can release toxic gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.

[3] Firefighters must wear self-contained breathing apparatus.

Physicochemical Properties
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Property Value Source

CAS Number 99585-01-0 [1][2]

Molecular Formula C₆H₁₀Cl₂O [1][2]

Molecular Weight 169.05 g/mol [1][2]

Appearance
Likely a liquid at room

temperature
[1][3]

Conclusion
5-Chlorohexanoyl chloride is a potent synthetic intermediate whose utility is matched by its

significant hazards. Its GHS classification as a combustible, corrosive, and irritating substance

necessitates the highest standards of laboratory safety. For researchers and drug development

professionals, a thorough understanding of its reactivity and adherence to the detailed

handling, storage, and emergency protocols outlined in this guide are not merely

recommendations but essential requirements for ensuring a safe and controlled experimental

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorohexanoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorohexanoyl-chloride
https://www.myskinrecipes.com/shop/en/aliphatic-carboxylic-acid-derivatives/162970-5-chlorohexanoyl-chloride.html
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-HU-Site/hu_HU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-800191&DocumentId=800191_EN_MT.PDF&DocumentType=MSD&Language=EN&Country=MT&Origin=PDP
https://www.benchchem.com/product/b601574#ghs-classification-for-5-chlorohexanoyl-chloride
https://www.benchchem.com/product/b601574#ghs-classification-for-5-chlorohexanoyl-chloride
https://www.benchchem.com/product/b601574#ghs-classification-for-5-chlorohexanoyl-chloride
https://www.benchchem.com/product/b601574#ghs-classification-for-5-chlorohexanoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b601574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

